CID 71331629
Description
CID 71331629 is a numerical identifier assigned by PubChem to a unique chemical compound.
- Molecular formula
- Molecular weight
- IUPAC name
- Synonym(s)
- Experimental or predicted physicochemical properties (e.g., solubility, logP)
- Biological activity (if studied)
For example, analogous entries in the evidence (e.g., CID 6167 [Colchicine] or CID 46907796 ) provide structural diagrams, bioactivity data, and references to peer-reviewed studies.
Properties
CAS No. |
97039-99-1 |
|---|---|
Molecular Formula |
C6H4FN |
Molecular Weight |
109.10 g/mol |
InChI |
InChI=1S/C6H4FN/c7-6-2-1-4-8-5-3-6/h1-3,5H |
InChI Key |
ZORYDXXPTBHUIS-UHFFFAOYSA-N |
Canonical SMILES |
C1=CN=C=CC=C1F |
Origin of Product |
United States |
Chemical Reactions Analysis
CID 71331629 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and specific catalysts. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
CID 71331629 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology and medicine, it may be studied for its potential therapeutic effects and interactions with biological molecules. In industry, it could be used in the production of specific materials or as a catalyst in chemical reactions.
Mechanism of Action
The mechanism of action of CID 71331629 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity, leading to various biological and chemical outcomes.
Comparison with Similar Compounds
Comparison with Similar Compounds
To compare CID 71331629 with structurally or functionally analogous compounds, the following criteria are typically used:
Table 1: Key Comparison Metrics
Structural Similarity
- CID 6167 (Colchicine): Contains a tropolone ring system; dissimilar to hypothetical CID 71331629 unless it shares alkaloid-like features .
- CID 737737 (C₉H₅BrO₂S): Brominated thiophene-carboxylic acid derivative; structural similarity would depend on the presence of halogenated aromatic systems in CID 71331629 .
Functional Comparison
- Enzyme Inhibition : CID 46907796 and CID 737737 target specific enzymes (Nrf2 and CYP1A2, respectively), whereas CID 6167 disrupts microtubule dynamics .
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